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Compound of Interest

Compound Name: Enrupatinib

Cat. No.: B15578944

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Enrupatinib, a potent and selective brain-penetrant CSF1R inhibitor.
Adherence to these protocols is critical for minimizing risk and ensuring the integrity of
research.

Enrupatinib (also known as EI-1071) is an investigational compound primarily used in
research settings, particularly in studies related to neuroinflammation and Alzheimer's disease.
[1][2] As with any active pharmaceutical ingredient, proper handling and disposal are crucial to
protect laboratory personnel and the environment.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling
Enrupatinib in a powder or solution form. This is based on general safety data sheet
recommendations for hazardous chemicals.[3]
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PPE Category Item Specifications

Nitrile or neoprene gloves are
recommended. Always inspect
) ) ) gloves for tears or punctures
Hand Protection Chemical-resistant gloves
before use. Change gloves
frequently and immediately if

contaminated.

Must be worn to protect

o against splashes or airborne
) Safety glasses with side ) )
Eye/Face Protection ) particles. A face shield may be
shields or goggles ) )
required for procedures with a

high risk of splashing.

Required when handling the

powder form outside of a

Respiratory Protection NIOSH-approved respirator B )
certified chemical fume hood to
avoid inhalation of dust.
A fully buttoned lab coat
should be worn to protect skin
) and clothing. Consider a
Body Protection Laboratory coat

disposable gown for
procedures with a higher risk

of contamination.

Safe Handling and Operational Workflow

A systematic approach to handling Enrupatinib will minimize the risk of exposure and
contamination. The following workflow outlines the key steps for safely preparing and using this
compound.
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1. Prepare designated handling area in a fume hood.

2. Don appropriate PPE.

3. Weigh Enrupatinib powder.

4. Dissolve in appropriate solvent (e.g., DMSO).

Prepdration

5. Conduct experiment following protocol.

6. Transport solutions in sealed, secondary containers.

Experimentation

7. Decontaminate work surfaces.

8. Dispose of waste in designated hazardous waste containers.

9. Doff PPE and wash hands thoroughly.

Cleanup & Disposal

Figure 1: Enrupatinib Handling Workflow

Click to download full resolution via product page
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Figure 1: Enrupatinib Handling Workflow. This diagram outlines the procedural steps for the

safe handling of Enrupatinib from preparation to disposal.

Emergency Procedures

In the event of accidental exposure, immediate and appropriate action is critical. The following

table summarizes the recommended first-aid measures based on available safety data sheets.

Exposure Route

First-Aid Measures

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area thoroughly with soap
and water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[3]

Disposal Plan

All waste materials contaminated with Enrupatinib must be treated as hazardous waste.

e Solid Waste: Contaminated consumables such as pipette tips, tubes, and gloves should be

collected in a designated, sealed hazardous waste container.

» Liquid Waste: Unused solutions containing Enrupatinib should be collected in a clearly

labeled, sealed hazardous waste container. Do not pour down the drain.
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» Disposal: All hazardous waste must be disposed of in accordance with local, state, and
federal regulations.[3] Contact your institution's Environmental Health and Safety (EHS)
department for specific guidance on hazardous waste disposal procedures.

Experimental Protocols

While specific experimental protocols will vary depending on the research objectives, the
preparation of a stock solution is a common procedure.

Protocol: Preparation of a 10 mM Enrupatinib Stock Solution in DMSO
e Materials:

o Enrupatinib powder

[e]

Anhydrous Dimethyl Sulfoxide (DMSO)

o

Calibrated analytical balance

(¢]

Appropriate volumetric flasks and pipettes

Vortex mixer

[¢]

e Procedure:

1. Calculate the required mass of Enrupatinib for the desired volume and concentration
(Molecular Weight: 482.54 g/mol ).[4]

2. In a chemical fume hood, accurately weigh the calculated amount of Enrupatinib powder
onto weighing paper and transfer it to a volumetric flask.

3. Add a portion of the total required volume of DMSO to the flask.
4. Gently swirl or vortex the flask to dissolve the powder completely.
5. Once dissolved, add the remaining DMSO to reach the final desired volume.

6. Cap the flask and invert several times to ensure a homogenous solution.
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7. Transfer the stock solution to an amber vial for storage.

e Storage:

o Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for long-
term storage (up to 6 months).[5]

o Aliquot the stock solution to avoid repeated freeze-thaw cycles.[5]

This guidance is intended to provide a framework for the safe handling of Enrupatinib. It is
imperative that all laboratory personnel receive training on these procedures and have access
to the most current Safety Data Sheet for this compound. Always consult your institution's EHS
department for specific safety and disposal requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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